molecular formula C19H24FN3O3S B2976049 3-(4-fluorophenyl)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 2319787-75-0

3-(4-fluorophenyl)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide

Cat. No. B2976049
CAS RN: 2319787-75-0
M. Wt: 393.48
InChI Key: YPXUWLWFWHQYJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-fluorophenyl)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H24FN3O3S and its molecular weight is 393.48. The purity is usually 95%.
BenchChem offers high-quality 3-(4-fluorophenyl)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-fluorophenyl)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbon-Sulfur Bond Formation

The development of new variants of the Migita reaction for carbon−sulfur bond formation has been applied to synthesize a former antiasthma drug candidate. This method offers a general approach for thioaryl halide cross-coupling and demonstrates an overall yield advantage in drug synthesis processes (Norris & Leeman, 2008).

Heterocyclic Synthesis

Compounds related to the query have been utilized in the synthesis of various heterocyclic structures, demonstrating their reactivity towards different nitrogen nucleophiles to yield a range of derivatives. This showcases their potential as versatile intermediates in medicinal chemistry (Mohareb et al., 2004).

Fluoropyrazoles as Building Blocks

The synthesis of fluorinated pyrazoles bearing functional groups for further functionalization highlights their importance as building blocks in drug development. These compounds provide a pathway for creating diverse medicinal agents (Surmont et al., 2011).

Antimicrobial Evaluation

Novel compounds synthesized from related structures have undergone antimicrobial evaluation, demonstrating the potential for discovering new therapeutic agents. This includes docking studies to predict biological activity and guide further drug development efforts (Talupur et al., 2021).

Crystal Structure Analysis

The determination of crystal structures of compounds derived from related chemical frameworks supports the understanding of their physical and chemical properties. This knowledge is crucial for designing compounds with desired biological activities (Prabhuswamy et al., 2016).

properties

IUPAC Name

5-(4-fluorophenyl)-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2-methylpyrazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24FN3O3S/c1-23-17(12-16(22-23)14-2-4-15(20)5-3-14)18(25)21-13-19(26-9-8-24)6-10-27-11-7-19/h2-5,12,24H,6-11,13H2,1H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPXUWLWFWHQYJT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC3(CCSCC3)OCCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24FN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-fluorophenyl)-N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-1-methyl-1H-pyrazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.